Cas no 35826-57-4 (6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)-)
35826-57-4 structure
Product Name:6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)-
CAS No:35826-57-4
MF:C19H12O7
MW:352.294385910034
CID:322926
PubChem ID:250817
Update Time:2025-04-19
6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)-
- (3-acetyloxy-6-oxo-[1]benzofuro[3,2-c]chromen-9-yl) acetate
- 3,9-bis(acetyloxy)-6H-benzofuro[3,2-c][1]benzopyran-6-one
- 3,9-Diacetoxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
- 3,9-Diacetoxy-benzofuro[3,2-c]chromen-6-on
- 3,9-diacetoxy-benzofuro[3,2-c]chromen-6-one
- 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3,9-bis(acetyoxy)-
- 7,12-Diacetoxycoumestan
- 7,12-Diacetoxy-coumestan
- AC1L5IHZ
- AC1Q625S
- C15095
- Coumestrol diacetate
- Coumestrol-diacetat
- O,O'-Diacetylcoumestrol
- NSC 70641
- NSC70641
- DTXSID90957236
- DIACETATE FOR FLUORESCENCELUORESCENCE
- CHEBI:79614
- Q27148736
- 7,12-Diacetoxycoumestane
- 3,9-DIACETOXY-6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-6-ONE
- 35826-57-4
- CHEMBL230023
- 6-oxo-6H-[1]benzofuro[3,2-c][1]benzopyran-3,9-diyl diacetate
- 6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-6-ONE, 3,9-BIS(ACETYLOXY)-
- NSC-70641
- X24J95M1PC
- 3-BENZOFURANCARBOXYLIC ACID, 2-(2,4-DIHYDROXYPHENYL)-6-HYDROXY-, .DELTA.-LACTONE, DIACETATE
- UNII-X24J95M1PC
- 3,9-BIS(ACETYLOXY)-6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-6-ONE
-
- Inchi: 1S/C19H12O7/c1-9(20)23-11-3-5-13-15(7-11)25-18-14-6-4-12(24-10(2)21)8-16(14)26-19(22)17(13)18/h3-8H,1-2H3
- InChI Key: AHOLUZZXIVWXQQ-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C2C(=O)OC3C=C(C=CC=3C1=2)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 352.05826
- Monoisotopic Mass: 352.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 603
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 92Ų
Experimental Properties
- Density: 1.433
- Boiling Point: 546.7°Cat760mmHg
- Flash Point: 284.4°C
- Refractive Index: 1.638
- Solubility: DMSO: soluble
- PSA: 92.04
6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
35826-57-4 (6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)-) Related Products
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- 479-13-0(Coumestrol)
- 1690-62-6(6H-Benzofuro[3,2-c][1]benzopyran-6-one,3-hydroxy-9-methoxy-)
- 1983-72-8(Medicagol)
- 350681-33-3(Isodemethylwedelolactone)
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